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Compound Name:
7-Methyl-1-benzofuran-2-

carboxylic acid

Cat. No.: B169774 Get Quote

An In-depth Technical Guide to 7-Methyl-1-benzofuran-2-carboxylic Acid

This technical guide provides a comprehensive overview of 7-Methyl-1-benzofuran-2-
carboxylic acid, a benzofuran derivative of interest to researchers in medicinal chemistry and

organic synthesis. This document details its physicochemical properties, potential synthetic

routes, and key analytical data, tailored for researchers, scientists, and drug development

professionals.

Core Properties and Data
7-Methyl-1-benzofuran-2-carboxylic acid is a solid, typically appearing as an off-white to light

yellow powder.[1] Its chemical structure consists of a benzofuran core with a methyl group at

the 7-position and a carboxylic acid group at the 2-position.

Physicochemical and Identification Data
The key quantitative data for 7-Methyl-1-benzofuran-2-carboxylic acid are summarized in the

table below for ease of reference and comparison.
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Property Value

Molecular Formula C₁₀H₈O₃

Molecular Weight 176.17 g/mol [1][2]

CAS Number 17349-64-3

Melting Point 222-225 °C

Boiling Point (Predicted) 327.7 ± 22.0 °C[1]

Density (Predicted) 1.303 ± 0.06 g/cm³[1]

pKa (Predicted) 3.16 ± 0.30[1]

IUPAC Name 7-methyl-1-benzofuran-2-carboxylic acid

InChI Key ZGVCUDGNUWNJDI-UHFFFAOYSA-N

Synthesis and Experimental Protocols
The synthesis of benzofuran-2-carboxylic acid derivatives can be achieved through various

synthetic routes.[3][4] A common and effective method involves the reaction of a substituted

salicylaldehyde with an α-halo ester, followed by hydrolysis of the resulting ester.

General Experimental Protocol for Synthesis
The following protocol describes a general two-step synthesis for a benzofuran-2-carboxylic

acid derivative, which can be adapted for 7-Methyl-1-benzofuran-2-carboxylic acid starting

from 2-hydroxy-3-methylbenzaldehyde.

Step 1: Synthesis of Ethyl 7-Methyl-1-benzofuran-2-carboxylate[4]

To a solution of 2-hydroxy-3-methylbenzaldehyde (1 mmol) in acetonitrile (100 mL), add

anhydrous potassium carbonate (K₂CO₃, 3.0 mmol).

Slowly add ethyl bromoacetate (1.2 mmol) to the reaction mixture at ambient temperature.

Reflux the reaction mixture for 24 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).
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After completion, remove the solvent under reduced pressure.

Dissolve the crude product in ethyl acetate (200 mL) and wash the solution with 5% dilute

HCl.

Separate the organic layer and wash with water (50 mL) and then brine solution (50 mL).

Dry the organic layer over anhydrous sodium sulfate and concentrate under vacuum to yield

the crude ester.

Purify the product by column chromatography if necessary.

Step 2: Hydrolysis to 7-Methyl-1-benzofuran-2-carboxylic acid[4][5]

Dissolve the ethyl 7-methyl-1-benzofuran-2-carboxylate from Step 1 in ethanol (80 mL) and

cool the mixture to 10°C.

Prepare a solution of potassium hydroxide (KOH, 2.0 mmol) in water and add it drop-wise to

the cooled ester solution.

After the addition is complete, reflux the resulting mixture for 2-3 hours.

Remove the excess ethanol under reduced pressure.

To the resulting solid, add aqueous HCl (e.g., 10%, 30 mL) to precipitate the carboxylic acid.

[4][5]

Collect the solid precipitate by filtration and wash with water (50 mL).

Dry the solid to obtain 7-Methyl-1-benzofuran-2-carboxylic acid.

Synthesis Workflow Visualization
The following diagram illustrates the general synthetic pathway for producing benzofuran-2-

carboxylic acid derivatives.
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Starting Materials

Intermediate Product

Final Product

Substituted Salicylaldehyde
(e.g., 2-hydroxy-3-methylbenzaldehyde)

Ethyl Benzofuran-2-carboxylate
Derivative

 K₂CO₃, Acetonitrile
Reflux

Ethyl Bromoacetate

Benzofuran-2-carboxylic Acid
Derivative

 1. KOH, Ethanol
 2. HCl (aq)

Reflux

Click to download full resolution via product page

General synthesis workflow for benzofuran-2-carboxylic acids.

Safety and Handling
7-Methyl-1-benzofuran-2-carboxylic acid is associated with hazard statements H315 (causes

skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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